Cas no 2228233-34-7 (O-{2-nitro-4-(trifluoromethyl)phenylmethyl}hydroxylamine)

• Product Name: O-{2-nitro-4-(trifluoromethyl)phenylmethyl}hydroxylamine
• CAS No: 2228233-34-7
• MF: C₈H₇F₃N₂O₃
• MW: 236.147992372513
• CID: 5985684
• PubChem ID: 165857736
• Update Time: 2025-05-25

O-{2-nitro-4-(trifluoromethyl)phenylmethyl}hydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-{2-nitro-4-(trifluoromethyl)phenylmethyl}hydroxylamine
• O-{[2-nitro-4-(trifluoromethyl)phenyl]methyl}hydroxylamine
• EN300-1954918
• 2228233-34-7

• Inchi： 1S/C8H7F3N2O3/c9-8(10,11)6-2-1-5(4-16-12)7(3-6)13(14)15/h1-3H,4,12H2
• InChI Key： QGKHMDIXMQNFES-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(CON)=C(C=1)[N+](=O)[O-])(F)F

Computed Properties

• Exact Mass: 236.04087658g/mol
• Monoisotopic Mass: 236.04087658g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 81.1Ų

Additional information on O-{2-nitro-4-(trifluoromethyl)phenylmethyl}hydroxylamine

Comprehensive Overview of O-{2-nitro-4-(trifluoromethyl)phenylmethyl}hydroxylamine (CAS No. 2228233-34-7)

O-{2-nitro-4-(trifluoromethyl)phenylmethyl}hydroxylamine (CAS No. 2228233-34-7) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, agrochemical research, and material science. Its unique molecular structure, featuring a nitro group and a trifluoromethyl group, makes it a valuable intermediate for synthesizing more complex molecules. Researchers are particularly interested in its potential applications due to the growing demand for novel chemical entities in drug discovery and sustainable agriculture.

The compound's CAS number 2228233-34-7 serves as a critical identifier in chemical databases, ensuring accurate referencing in academic and industrial research. Its systematic name, O-{2-nitro-4-(trifluoromethyl)phenylmethyl}hydroxylamine, highlights the presence of a hydroxylamine moiety, which is known for its reactivity and versatility in organic synthesis. This characteristic has led to its exploration in the development of biologically active compounds, particularly those targeting enzyme inhibition and signal transduction pathways.

In recent years, the scientific community has shown increasing interest in trifluoromethylated compounds due to their enhanced metabolic stability and bioavailability. The trifluoromethyl group in CAS No. 2228233-34-7 contributes to these properties, making it a promising candidate for further investigation. Additionally, the nitro group offers opportunities for selective reduction or substitution, enabling the creation of diverse derivatives with tailored functionalities.

From an industrial perspective, O-{2-nitro-4-(trifluoromethyl)phenylmethyl}hydroxylamine is often discussed in the context of green chemistry and sustainable synthesis. As environmental regulations become stricter, researchers are seeking eco-friendly methods to produce such compounds. Topics like catalytic reduction and solvent-free reactions are frequently associated with this molecule, aligning with the global push toward reducing chemical waste and energy consumption.

The compound's potential in agrochemical applications is another area of active research. With the rising demand for crop protection agents that are both effective and environmentally benign, CAS No. 2228233-34-7 has been studied as a precursor for herbicides and pesticides. Its structural features may contribute to improved target specificity and reduced off-target effects, addressing key challenges in modern agriculture.

In the pharmaceutical sector, O-{2-nitro-4-(trifluoromethyl)phenylmethyl}hydroxylamine is explored for its role in drug design. The hydroxylamine functionality is particularly valuable for constructing pharmacophores that interact with biological targets. Questions like "How does the nitro group influence the compound's reactivity?" or "What are the synthetic routes to access this molecule?" are commonly searched by chemists and students alike, reflecting the compound's relevance in academic and industrial settings.

Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are essential for characterizing CAS No. 2228233-34-7. These methods ensure purity and confirm structural integrity, which are critical for downstream applications. The compound's stability under various conditions is also a topic of interest, as it impacts storage, handling, and scalability in production.

Looking ahead, O-{2-nitro-4-(trifluoromethyl)phenylmethyl}hydroxylamine is poised to play a role in advancing precision medicine and smart materials. Its modular structure allows for customization, meeting the evolving needs of industries ranging from healthcare to electronics. As research continues, this compound is likely to remain a focal point for innovation in synthetic chemistry and applied sciences.